Arsenazo DAL

Specification

• CAS No.: 14765-72-1
• Molecular Formula: C20H41O4P
• Molecular Weight: 0

Introduction

Chemical Identity and Fundamental Properties

Arsenazo DAL, identified by CAS registry number 14765-72-1, is a complex organic compound containing arsenic. The compound is characterized by several distinctive chemical and physical properties that define its utility in analytical applications. The fundamental properties of Arsenazo DAL are summarized in Table 1.

Property	Value
Chemical Name	Arsenazo DAL
CAS Number	14765-72-1
Molecular Formula	C₃₄H₂₈As₂N₆O₁₂S₂
Molecular Weight	926.59 g/mol
Physical State	Powder (at standard conditions)
Solubility	Limited information available
Structural Classification	Azo compound containing arsenic

The compound's molecular structure features arsenic-containing functional groups integrated into an azo framework, which contributes to its chromogenic properties when interacting with specific metal ions.

Relationship to Other Arsenazo Compounds

Arsenazo DAL is part of a broader family of arsenazo compounds that includes the better-documented Arsenazo I and Arsenazo III. Understanding the relationships between these compounds provides valuable context for Arsenazo DAL's applications and properties.

Comparative Analysis with Arsenazo I and Arsenazo III

Table 2 presents a comparative analysis of the key properties of Arsenazo DAL, Arsenazo I, and Arsenazo III:

Property	Arsenazo DAL	Arsenazo I	Arsenazo III
CAS Number	14765-72-1	520-10-5	1668-00-4
Molecular Formula	C₃₄H₂₈As₂N₆O₁₂S₂	C₁₆H₁₃AsN₂O₁₁S₂	C₂₂H₁₈As₂N₄O₁₄S₂
Molecular Weight	926.59 g/mol	548.33 g/mol	776.37 g/mol
Primary Applications	Limited information	Photometric determination of metal ions	Spectrophotometric detection of REEs, calcium, uranium, thorium

While Arsenazo I and III have been extensively studied and their applications well-documented, Arsenazo DAL has received comparatively less attention in the published literature.

In some contexts, "Arsenazo (DAL)" appears as a synonym for Arsenazo III, though they are distinct compounds with different CAS numbers and molecular formulas. This suggests a close functional relationship between the compounds, potentially in their applications or detection mechanisms.

Parameter	Potential Value/Range
Optimal pH	Likely pH-dependent, specific range not documented
Absorption Maxima	Likely in visible range, specific value not documented
Molar Absorptivity	Not documented, but likely high (>10⁴ l·mol⁻¹·cm⁻¹) based on similar compounds
Concentration Range	Likely effective in μM range for metal detection

These parameters would need experimental verification specific to Arsenazo DAL, as they are inferred from related compounds rather than directly measured.

Current Research Status and Future Perspectives

The relatively limited documentation specifically addressing Arsenazo DAL suggests opportunities for further research in several areas:

• Detailed characterization of metal complexation properties

• Optimization of detection protocols for specific metal ions

• Comparative studies with other arsenazo compounds to determine specific advantages

• Exploration of potential new applications in environmental monitoring or biomedical research

• Development of immobilized forms for continuous monitoring applications